Cas no 113798-78-0 ((2S)-3-(4-(2-Methoxyethyl)phenoxy)propane-1,2-diol)

• Product Name: (2S)-3-(4-(2-Methoxyethyl)phenoxy)propane-1,2-diol
• CAS No: 113798-78-0
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 2879143
• PubChem ID: 57018692
• Update Time: 2025-04-21

(2S)-3-(4-(2-Methoxyethyl)phenoxy)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5R3KSG35KJ
• SCHEMBL9598039
• (S)-H-93/82
• H-93/82, (+)-
• 113798-78-0
• H-93/82, (S)-
• Q27262763
• UNII-5R3KSG35KJ
• (2S)-3-(4-(2-Methoxyethyl)phenoxy)propane-1,2-diol
• 1,2-Propanediol, 3-(4-(2-methoxyethyl)phenoxy)-, (2S)-

• Inchi： 1S/C12H18O4/c1-15-7-6-10-2-4-12(5-3-10)16-9-11(14)8-13/h2-5,11,13-14H,6-9H2,1H3/t11-/m0/s1
• InChI Key： MELFVOGWPJFQBB-NSHDSACASA-N
• SMILES： O(C1C=CC(=CC=1)CCOC)C[C@H](CO)O

Computed Properties

• Exact Mass: 226.12050905Da
• Monoisotopic Mass: 226.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.9Ų